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Compound of Interest

Compound Name:
1,4-Benzenediamine, N-phenyl-,

monohydrochloride

Cat. No.: B147430 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of 1,4-Benzenediamine, N-phenyl-,
monohydrochloride (CAS No. 2198-59-6), also known as N-phenyl-p-phenylenediamine

monohydrochloride. Adherence to these procedures is critical to ensure personal safety and

environmental protection.

Immediate Safety and Hazard Information
1,4-Benzenediamine, N-phenyl-, monohydrochloride is a chemical that poses several health

risks. It is harmful if swallowed and causes skin and serious eye irritation.[1] Therefore, strict

adherence to safety protocols is mandatory when handling this compound.

Hazard Identification and Precautionary Measures
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Hazard Statement GHS Classification Precautionary Statement

Harmful if swallowed
Acute Toxicity, Oral (Category

4)

P270: Do not eat, drink or

smoke when using this

product. P301+P312+P330: IF

SWALLOWED: Call a POISON

CENTER or doctor if you feel

unwell. Rinse mouth.[1]

Causes skin irritation Skin Irritation (Category 2)

P264: Wash hands and face

thoroughly after handling.

P280: Wear protective gloves,

eye protection.

P302+P352+P332+P313+P36

2+P364: IF ON SKIN: Wash

with plenty of water. If skin

irritation occurs: Get medical

advice or attention. Take off

contaminated clothing and

wash it before reuse.[1]

Causes serious eye irritation
Serious Eye Irritation

(Category 2A)

P280: Wear protective gloves,

eye protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. If eye

irritation persists: Get medical

advice/attention.[1]

Experimental Protocols for Safe Disposal
The proper disposal of 1,4-Benzenediamine, N-phenyl-, monohydrochloride, and its

contaminated materials, should be treated as hazardous waste.[2] Disposal must be conducted

in accordance with all applicable federal, state, and local regulations.
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Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing appropriate PPE. This includes:

Hand Protection: Protective gloves.[1]

Eye Protection: Safety glasses or goggles. A face-shield may be necessary depending on

the situation.[1]

Skin and Body Protection: Protective clothing and boots as required.[1]

Respiratory Protection: A dust respirator should be used, especially where dust formation

is possible.[1]

Waste Collection:

Carefully sweep up or vacuum the solid material, avoiding dust generation.

For small spills, you can dampen the solid material with 60-70% ethanol before

transferring it to a suitable container.[3]

Place the chemical waste into a suitable, labeled, and closed container for disposal.[2]

Container Labeling:

Clearly label the waste container with the chemical name: "1,4-Benzenediamine, N-
phenyl-, monohydrochloride" and the associated hazards (e.g., "Toxic," "Irritant").

Storage Pending Disposal:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible substances such as strong oxidizing agents and strong acids.[4]

The storage area should be secure and accessible only to authorized personnel.[5]

Final Disposal:
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Dispose of the hazardous waste through a licensed and approved waste disposal

company.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS).

Do not dispose of this chemical into drains or the environment.[5][6]

Decontamination:

Thoroughly decontaminate all equipment and the work area after handling and disposal.

Wash hands and any exposed skin thoroughly with soap and water.

Disposal Workflow
Caption: Workflow for the safe disposal of 1,4-Benzenediamine, N-phenyl-,
monohydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b147430#1-4-benzenediamine-n-phenyl-
monohydrochloride-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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